Cas no 21402-26-6 (4-Bromo-3-chloroaniline)

• Product Name: 4-Bromo-3-chloroaniline
• CAS No: 21402-26-6
• MF: C₆H₅BrClN
• MW: 206.467599630356
• MDL: MFCD00041311
• CID: 51781
• PubChem ID: 88888
• Update Time: 2025-05-21

4-Bromo-3-chloroaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-chloroaniline
• 4-bromo-3-chlorobenzenamine
• 3-chloro-4-bromoaniline
• 4-Brom-3-chlor-anilin
• 4-bromo-2-chloro-phenylamine
• 4-bromo-3-chloro-aniline
• Benzenamine,4-bromo-3-chloro
• B3709
• 4-bromo-3-chloro-phenylamine
• EINECS 244-370-3
• A19780
• 2GTM4SW4OH
• 4-Bromo-3-chloroaniline, PESTANAL(R), analytical standard
• Benzenamine, 4-bromo-3-chloro-
• EN300-105785
• NS00021849
• FT-0617812
• AKOS 90302;4-Bromo-3-chloro-phenylamine
• AKOS000279612
• AM20030345
• FT-0617811
• UNII-2GTM4SW4OH
• (4-bromo-3-chlorophenyl)amine
• Q27254721
• MFCD00041311
• DTXSID30175674
• AC-3711
• 21402-26-6
• SCHEMBL116608
• 4-bromo-3-chloro aniline
• PS-4681
• ANILINE, 4-BROMO-3-CHLORO-
• J-014031
• SB77555
• CS-W007688
• DB-028746
• DTXCID7098165
• STL252563

• MDL： MFCD00041311
• Inchi： 1S/C6H5BrClN/c7-5-2-1-4(9)3-6(5)8/h1-3H,9H2
• InChI Key： QLYHPNUFNZJXOQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)N
• BRN： 1210160

Computed Properties

• Exact Mass: 204.92900
• Monoisotopic Mass: 204.929389
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.722
• Melting Point: 64.0 to 68.0 deg-C
• Boiling Point: 276.3 °C at 760 mmHg
• Flash Point: 100 ºC
• Refractive Index: 1.638
• PSA: 26.02000
• LogP: 3.26590

4-Bromo-3-chloroaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 20/21/22-33-36/37/38-22
• Safety Instruction： S28-S36/37-S36/37/39-S26-S23
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Bromo-3-chloroaniline

4-Bromo-3-chloroaniline: A Comprehensive Overview

4-Bromo-3-chloroaniline, also known by its CAS number 21402-26-6, is a significant compound in the field of organic chemistry. This compound is a derivative of aniline, featuring bromine and chlorine substituents at the 4th and 3rd positions, respectively. Its molecular formula is C6H4ClBrN, and it has a molecular weight of 189.98 g/mol. The compound is widely recognized for its applications in various chemical industries, including pharmaceuticals, agrochemicals, and dye intermediates.

The synthesis of 4-bromo-3-chloroaniline typically involves a series of substitution reactions. Starting from aniline, the process often includes nitration, reduction, and subsequent halogenation steps. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly methods for its production. For instance, the use of palladium catalysts in cross-coupling reactions has significantly improved the yield and purity of this compound.

In terms of physical properties, 4-bromo-3-chloroaniline is a crystalline solid with a melting point of approximately 150°C. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. The compound exhibits moderate stability under normal conditions but may undergo degradation under strong acidic or basic environments.

The chemical properties of 4-bromo-3-chloroaniline make it highly versatile in various applications. In the pharmaceutical industry, it serves as an intermediate in the synthesis of numerous bioactive compounds. For example, recent studies have highlighted its role in the development of novel anticancer agents targeting specific signaling pathways. Additionally, it finds extensive use in the agrochemical sector as an intermediate for herbicides and fungicides.

In the field of materials science, 4-bromo-3-chloroaniline has emerged as a valuable precursor for the synthesis of advanced polymers and materials with tailored electronic properties. Researchers have explored its application in the creation of conductive polymers for use in flexible electronics and energy storage devices.

The environmental impact of 4-bromo-3-chloroaniline has also been a subject of recent investigations. Studies have shown that while it exhibits moderate toxicity to aquatic organisms, proper waste management practices can significantly mitigate its environmental footprint. Regulatory agencies worldwide have established guidelines to ensure safe handling and disposal of this compound.

In conclusion, 4-bromo-3-chloroaniline, with its unique chemical properties and diverse applications, remains a critical compound in modern chemistry. Ongoing research continues to uncover new avenues for its utilization, further solidifying its importance in both industrial and academic settings.